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molecular formula C10H14O2 B165716 4-tert-Butylcatechol CAS No. 98-29-3

4-tert-Butylcatechol

Cat. No. B165716
CAS RN: 98-29-3
M. Wt: 166.22 g/mol
InChI Key: XESZUVZBAMCAEJ-UHFFFAOYSA-N
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Patent
US03950437

Procedure details

After the manner of the procedure of Comparative Example 1, the reaction was carried out by using 20 ml of ethyl acetate as a solvent for para-tert.-butyl phenol and 0.5% by weight of Na5R'5 (P3O10)2 (R' = 2-ethylhexyl, tradename "Victor Wet 35B") as a peracetic acid stabilizer based on the amount of butyl phenol used. Consequently, the conversion of parta-tert.-butyl phenol was 7.2%, 4-tert.-butyl pyrocatechol was formed in a yield of 77% based on the converted butyl phenol and the conversion of peracetic acid was 98.5%.
Name
para-tert.-butyl phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
35B
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
peracetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
butyl phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
parta-tert.-butyl phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
ethyl acetate
Quantity
20 mL
Type
solvent
Reaction Step Six
Name
4-tert.-butyl pyrocatechol
Yield
77%

Identifiers

REACTION_CXSMILES
[C:1]([C:5]1[CH:10]=[CH:9][C:8]([OH:11])=[CH:7][CH:6]=1)([CH3:4])([CH3:3])[CH3:2].C(OO)(=[O:14])C.C(C1C=CC=CC=1O)CCC>C(OCC)(=O)C>[C:1]([C:5]1[CH:10]=[C:9]([OH:14])[C:8](=[CH:7][CH:6]=1)[OH:11])([CH3:4])([CH3:2])[CH3:3]

Inputs

Step One
Name
para-tert.-butyl phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)C1=CC=C(C=C1)O
Step Two
[Compound]
Name
35B
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
peracetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OO
Step Four
Name
butyl phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)C1=C(C=CC=C1)O
Step Five
[Compound]
Name
parta-tert.-butyl phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
Name
ethyl acetate
Quantity
20 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-tert.-butyl pyrocatechol
Type
product
Smiles
C(C)(C)(C)C=1C=C(C(O)=CC1)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 77%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.